Cas no 51479-70-0 (Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexenyl ester)

Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexenyl ester structure
51479-70-0 structure
Product name:Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexenyl ester
CAS No:51479-70-0
MF:C8H12Cl3NO
MW:244.545979499817
CID:1575096

Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexenyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexenyl ester
    • Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexen-1-yl ester
    • Inchi: 1S/C8H12Cl3NO/c1-2-3-4-5-6-13-7(12)8(9,10)11/h4-5,12H,2-3,6H2,1H3/b5-4+,12-7?
    • InChI Key: NKWWVLXSCXGBEF-LECZDAOFSA-N
    • SMILES: C(=N)(OC/C=C/CCC)C(Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 242.99866

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 214.9±50.0 °C(Predicted)
  • PSA: 33.08
  • pka: 1.97±0.70(Predicted)

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